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Abstract

Thiosulfurous acid (H2S202), a structurally elusive yet mechanistically significant intermediate
in sulfur chemistry, plays a pivotal role in a variety of chemical and biological processes.
Despite its transient nature, understanding its properties and reactivity is crucial for
advancements in atmospheric chemistry, pharmacology, and industrial processes. This
technical guide provides a comprehensive overview of the current knowledge on thiosulfurous
acid, including its structure, synthesis, and key reactions. It summarizes essential quantitative
data, details available experimental insights, and visualizes complex pathways to facilitate a
deeper understanding for researchers, scientists, and professionals in drug development.

Introduction

Thiosulfurous acid is an oxoacid of sulfur with the chemical formula H2S20:-. It is a highly
unstable compound that readily decomposes, particularly in the presence of water.[1] Its
transient existence makes it a challenging subject of study, yet it is a crucial intermediate in
numerous reactions involving sulfur compounds. Notably, it is a key player in the Wackenroder
reaction, which describes the reaction between hydrogen sulfide and sulfur dioxide to form a
complex mixture of polythionic acids and elemental sulfur.[2] The chemistry of thiosulfurous
acid is also relevant to understanding atmospheric sulfur cycles and the biological activity of
certain sulfur-containing compounds.
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This guide aims to consolidate the available theoretical and experimental data on
thiosulfurous acid, providing a valuable resource for professionals working with sulfur
compounds.

Structural and Physicochemical Properties

Thiosulfurous acid can exist as several isomers. Computational studies have been
instrumental in determining their relative stabilities and geometric parameters.

Isomers and Tautomers

Computational studies have shown that thiosulfurous acid can exist in at least four isomeric
forms. The most stable of these is the HOS(O)SH tautomer.[3] The relative stabilities of the four
most stable isomers have been calculated, highlighting the energetic preference for the
HOS(O)SH structure.[3]

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b1242045?utm_src=pdf-body
https://www.benchchem.com/product/b1242045?utm_src=pdf-body
https://www.benchchem.com/product/b1242045?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/1991/dt/dt9910002395
https://pubs.rsc.org/en/content/articlelanding/1991/dt/dt9910002395
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1242045?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

H2S and SOz
Reaction

Anhydrous Thiosulfurous Acid

(H2S202)

Non-aqueous Solvent
(e.g., diethyl ether)

Low Temperature
(-78 °C)

Thiosulfurous Acid
(H25202)
Alkaline Conditions

Products in Alkali

Aqueous Solution

Products in Water

Acidic Conditions

Products in Acid

Hydrogen Sulfide (H2S) | | Sulfur Dioxide (SO2) Sulfide (5*) | | Sulfur (Se) Sulfite (SO52°) | | Thiosulfate (S205) | | (PWOT;ﬁ?QE?fizfdgii“is‘:)
H>S _ H2S20:2 .
(Thiosulfurous Acid)
/ +2 H2S406 Polythionic Acids
H>SO0s (Tetrathionic Acid) (H2Sx0s)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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